Hydroxyimino-pyridin-2-yl-acetic acid ethyl ester

• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol
• IUPAC Name: ethyl 2-hydroxyimino-2-pyridin-2-ylacetate
• InChI: InChI=1S/C9H10N2O3/c1-2-14-9(12)8(11-13)7-5-3-4-6-10-7/h3-6,13H,2H2,1H3
• InChI Key: YGQZRRVGGCVMQR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=NO)C1=CC=CC=N1

Description

Hydroxyimino-pyridin-2-yl-acetic acid ethyl ester is a useful research compound. Its molecular formula is C9H10N2O3 and its molecular weight is 194.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of ethyl pyridine-2-acetate (12.6 g, 76.3 mmol) in acetic acid (19 mL) at 5° C. was added a solution of sodium nitrite (6.05 g, 87.7 mmol) in water (12 mL) at a rate sufficient to maintain the internal temperature below 15° C. After complete addition and an additional 30 min, an additional 30 mL of water was added. The resulting white precipitate was filtered, washed with water, saturated aqueous NaHCO3, and again with water. The solid was then dried under vacuum to give 14.1 g (95%) of the title compound.